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Compound of Interest

Compound Name: AL-34662

Cat. No.: B117473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AL-34662 is a potent and selective agonist for the serotonin 5-HT2 receptor subtypes (5-HT2A,

5-HT2B, and 5-HT2C).[1][2] It has been identified as a promising therapeutic agent for lowering

intraocular pressure, a key factor in glaucoma.[1] AL-34662 is an indazolethylamine derivative

that is peripherally selective, meaning it does not readily cross the blood-brain barrier, thus

minimizing central nervous system side effects.[3] In vitro studies have demonstrated its ability

to stimulate phosphoinositide turnover and mobilize intracellular calcium in relevant ocular cell

types, such as human ciliary muscle and trabecular meshwork cells.[1] These application notes

provide detailed protocols for the preparation of AL-34662 solutions for use in cell culture

experiments.

Quantitative Data Summary
The following table summarizes key quantitative data for AL-34662, which is essential for

accurate solution preparation and experimental design.
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Parameter Value Reference

Molecular Formula C₁₀H₁₃N₃O [2]

Molar Mass 191.23 g/mol [2]

5-HT2A Receptor Affinity (IC₅₀) 14.5 nM (human)

5-HT2B Receptor Affinity (IC₅₀) 8.1 nM (human)

5-HT2C Receptor Affinity (IC₅₀) 3.0 nM (human)

EC₅₀ (Phosphoinositide

Turnover, h-TM cells)
254 ± 50 nM [1]

EC₅₀ (Phosphoinositide

Turnover, h-CM cells)
289 ± 80 nM [1]

EC₅₀ (Intracellular Ca²⁺

Mobilization, h-TM cells)
38 ± 8 nM [1]

EC₅₀ (Intracellular Ca²⁺

Mobilization, h-CM cells)
140 ± 23 nM [1]

Recommended Stock Solution

Solvent
Dimethyl sulfoxide (DMSO)

Recommended Stock Solution

Concentration
10 mM

Recommended Working

Concentration Range
1 nM - 10 µM

h-TM: human trabecular meshwork; h-CM: human ciliary muscle

Experimental Protocols
Materials

AL-34662 powder

Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile, nuclease-free water

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line being used

Complete growth medium (cell culture medium supplemented with serum and antibiotics)

Phosphate-buffered saline (PBS), sterile

Protocol 1: Preparation of a 10 mM AL-34662 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of AL-34662, which

can be stored for long-term use and diluted to working concentrations as needed.

Calculate the required mass of AL-34662:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 191.23 g/mol = 0.0019123 g = 1.91 mg

Weighing the compound:

Carefully weigh out 1.91 mg of AL-34662 powder and place it in a sterile microcentrifuge

tube.

Dissolving the compound:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the AL-34662
powder.
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Vortex the tube thoroughly until the compound is completely dissolved. A brief sonication

may be used to aid dissolution if necessary.

Storage of the stock solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage. Avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol details the dilution of the stock solution to the final working concentrations for

treating cells. It is crucial to maintain a low final concentration of DMSO in the cell culture

medium to avoid solvent-induced cytotoxicity (typically ≤ 0.5%).

Thaw the stock solution:

Thaw one aliquot of the 10 mM AL-34662 stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations.

Example for preparing a 10 µM working solution:

Dilute the 10 mM stock solution 1:1000 in your complete growth medium. For example,

add 1 µL of the 10 mM stock solution to 999 µL of medium.

Example for preparing a 100 nM working solution:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of medium to get a 100 µM solution.

Then, dilute this 100 µM solution 1:1000 by adding 1 µL to 999 µL of medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the complete

growth medium as is present in the highest concentration of your AL-34662 working

solution. This is essential to distinguish the effects of the compound from any effects of the

solvent.

Cell Treatment:

Remove the existing medium from your cultured cells.

Add the prepared working solutions of AL-34662 or the vehicle control to the cells.

Incubate the cells for the desired period as per your experimental design.
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Caption: Signaling pathway of AL-34662 via the 5-HT2 receptor.

Experimental Workflow for AL-34662 Cell-Based Assay
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Caption: General workflow for a cell-based assay using AL-34662.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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